(3S)-1-(2,3-dichlorobenzoyl)-N,N-dimethylazepan-3-amine

• IUPAC Name: (2,3-dichlorophenyl)-[(3S)-3-(dimethylamino)azepan-1-yl]methanone
• InChI: InChI=1S/C15H20Cl2N2O/c1-18(2)11-6-3-4-9-19(10-11)15(20)12-7-5-8-13(16)14(12)17/h5,7-8,11H,3-4,6,9-10H2,1-2H3/t11-/m0/s1
• InChI Key: VKMPMJVMUAYGBV-NSHDSACASA-N
• Canonical SMILES: CN(C)C1CCCCN(C1)C(=O)C2=C(C(=CC=C2)Cl)Cl
• Isomeric SMILES: CN(C)[C@H]1CCCCN(C1)C(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H20Cl2N2O
• Molecular Weight: 315.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including nucleophilic substitution and carbanion reactions. For example, a similar compound, 1-(N, N-dimethyl) amine-2-(o-chlorobenzoyl)-methyl acrylate, was synthesized through a two-step process yielding a total yield of 63.69% (Jianqing Zhang et al., 2019). This approach highlights the complexity and efficiency of synthesizing such chlorobenzoyl-related compounds.

Molecular Structure Analysis

Molecular structure analysis of similar compounds often employs experimental spectroscopies and theoretical studies. For instance, the properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one were examined using NMR, FT-Raman, FT-IR, and UV–Visible spectroscopies, alongside Density Functional Theory (DFT) for theoretical confirmation (Aysha Fatima et al., 2021). These techniques provide deep insights into the molecular structure, helping to predict the behavior of “(3S)-1-(2,3-dichlorobenzoyl)-N,N-dimethylazepan-3-amine”.

Chemical Reactions and Properties

Chemical reactions involving similar compounds can vary depending on the substituents and reaction conditions. For example, reactions of 1,3-dichloro-1,3-bis(dimethylamino)propenium salts with primary amines produce different products based on the properties of the amine used (Michael A. Land et al., 2021). This indicates the potential for diverse chemical behavior and applications of the subject compound.

Physical Properties Analysis

The physical properties of compounds in this category are often characterized by their melting points, solubility, and stability. These properties are crucial for understanding the compound's behavior in different environments and for its potential applications in various fields.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and interactions with biological molecules, are essential for determining the compound's applications. Studies like the synthesis and characterization of related compounds provide valuable insights into these properties.

For more comprehensive details and experimental data on “this compound” and similar compounds, direct research and targeted synthesis experiments are recommended.

References (Sources)

• (Jianqing Zhang et al., 2019)
• (Aysha Fatima et al., 2021)
• (Michael A. Land et al., 2021)

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources.

Safety and Hazards

Information on the safety and hazards of this compound is not available in the sources I found.

Future Directions

The future directions or potential applications of this compound are not specified in the available sources.